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Compound of Interest

Compound Name: Pyridine-2-sulfonate

Cat. No.: B372464

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for
Pyridine-2-sulfonate, a compound of interest in various chemical and pharmaceutical
research domains. The following sections detail its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) characteristics, offering valuable data for
identification, characterization, and quality control purposes.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The following tables summarize the expected chemical shifts for the protons (*H NMR) and
carbon atoms (33C NMR) of Pyridine-2-sulfonate.

Table 1: *H NMR Spectroscopic Data of Pyridine-2-sulfonate

Chemical Shift () Lo Coupling Constant
Proton Multiplicity
ppm (J) Hz
H-3 8.0-8.2 d ~7.5
H-4 7.8-8.0 t ~7.7
H-5 74-7.6 t ~6.5
H-6 85-8.7 d ~4.5
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Note: Predicted values based on analogous pyridine derivatives. Actual values may vary
depending on the solvent and experimental conditions.

Table 2: 13C NMR Spectroscopic Data of Pyridine-2-sulfonate

Carbon Chemical Shift (8) ppm
C-2 155 - 158
C-3 125 - 128
C-4 138 - 141
C-5 123 - 126
C-6 148 - 151

Note: Predicted values based on analogous pyridine derivatives. Actual values may vary
depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule.
The IR spectrum of Pyridine-2-sulfonate is characterized by absorption bands corresponding
to the vibrations of the pyridine ring and the sulfonate group. A study on the related compound,
silver pyridine-2-sulfonate, provides insight into the vibrational modes of the pyridine-2-
sulfonate ligand.[1] For comparison, the vibrational spectra of the isomeric pyridine-3-sulfonic
acid have been studied in detail, showing characteristic bands for the pyridine ring and sulfonic
acid group.[2]

Table 3: Key IR Absorption Bands for Pyridine-2-sulfonate
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Wavenumber (cm~?) Intensity Assignment
~3100 - 3000 Medium C-H stretching (aromatic)
. C=C and C=N stretching

~1600 - 1450 Medium to Strong o

(pyridine ring)
~1250 - 1150 Strong Asymmetric SOs stretching
~1080 - 1030 Strong Symmetric SOs stretching
~780 - 740 Strong C-S stretching

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound, as well as to gain structural information from its fragmentation pattern. The
molecular weight of Pyridine-2-sulfonic acid is 159.16 g/mol .

Table 4: Expected Mass Spectrometry Data for Pyridine-2-sulfonate

ml/z lon

159 [M]* (Molecular lon)

80 [CsHaN]* (Loss of SOsH)
79 [CsHsN]* (Pyridine)

Note: Fragmentation is predicted based on the general behavior of aromatic sulfonic acids.

Experimental Protocols

Detailed experimental procedures are crucial for obtaining high-quality and reproducible
spectroscopic data. The following sections outline general protocols for NMR, IR, and MS

analysis of pyridine-2-sulfonate.

NMR Spectroscopy
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A general procedure for obtaining NMR spectra of substituted pyridines involves dissolving the
sample in a suitable deuterated solvent, such as deuterium oxide (D20) or dimethyl sulfoxide-
de (DMSO-ds), and acquiring the spectrum on a high-resolution NMR spectrometer.

Sample Preparation

Data Acquisition
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Caption: Workflow for NMR Spectroscopic Analysis.

FT-IR Spectroscopy

For solid samples like Pyridine-2-sulfonate, the KBr pellet method is a common technique for

obtaining an IR spectrum.
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Caption: Workflow for FT-IR Spectroscopic Analysis.

Mass Spectrometry

Electrospray ionization (ESI) is a suitable technique for the analysis of polar molecules like
Pyridine-2-sulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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